Cas no 67233-10-7 (OXIRANEMETHANAMINE, N,N-BIS(1-METHYLETHYL)-)
OXIRANEMETHANAMINE, N,N-BIS(1-METHYLETHYL)- Chemical and Physical Properties
Names and Identifiers
-
- OXIRANEMETHANAMINE, N,N-BIS(1-METHYLETHYL)-
- [(oxiran-2-yl)methyl]bis(propan-2-yl)amine
- N-(oxiran-2-ylmethyl)-N-propan-2-ylpropan-2-amine
- N,N-Diisopropyl-N-(oxiran-2-ylmethyl)amine
- SCHEMBL9504522
- 67233-10-7
- MFCD06761697
- (Oxiran-2-ylmethyl)bis(propan-2-yl)amine
- AKOS006293160
-
- MDL: MFCD06761697
- Inchi: 1S/C9H19NO/c1-7(2)10(8(3)4)5-9-6-11-9/h7-9H,5-6H2,1-4H3
- InChI Key: UBNRBRVURLVXSW-UHFFFAOYSA-N
- SMILES: O1CC1CN(C(C)C)C(C)C
Computed Properties
- Exact Mass: 157.146664230Da
- Monoisotopic Mass: 157.146664230Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 15.8Ų
OXIRANEMETHANAMINE, N,N-BIS(1-METHYLETHYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB420271-1 g |
(Oxiran-2-ylmethyl)bis(propan-2-yl)amine, 95%; . |
67233-10-7 | 95% | 1g |
€339.20 | 2023-04-24 | |
| abcr | AB420271-5 g |
(Oxiran-2-ylmethyl)bis(propan-2-yl)amine, 95%; . |
67233-10-7 | 95% | 5g |
€658.70 | 2023-04-24 | |
| abcr | AB420271-10 g |
(Oxiran-2-ylmethyl)bis(propan-2-yl)amine, 95%; . |
67233-10-7 | 95% | 10g |
€786.50 | 2023-04-24 | |
| abcr | AB420271-25 g |
(Oxiran-2-ylmethyl)bis(propan-2-yl)amine, 95%; . |
67233-10-7 | 95% | 25g |
€1169.90 | 2023-04-24 | |
| Chemenu | CM540978-1g |
[(Oxiran-2-yl)methyl]bis(propan-2-yl)amine |
67233-10-7 | 95%+ | 1g |
$*** | 2023-05-29 | |
| abcr | AB420271-1g |
(Oxiran-2-ylmethyl)bis(propan-2-yl)amine, 95%; . |
67233-10-7 | 95% | 1g |
€339.20 | 2025-04-17 | |
| abcr | AB420271-5g |
(Oxiran-2-ylmethyl)bis(propan-2-yl)amine, 95%; . |
67233-10-7 | 95% | 5g |
€658.70 | 2025-04-17 | |
| abcr | AB420271-10g |
(Oxiran-2-ylmethyl)bis(propan-2-yl)amine, 95%; . |
67233-10-7 | 95% | 10g |
€786.50 | 2025-04-17 | |
| abcr | AB420271-25g |
(Oxiran-2-ylmethyl)bis(propan-2-yl)amine, 95%; . |
67233-10-7 | 95% | 25g |
€1169.90 | 2025-04-17 | |
| A2B Chem LLC | AJ23908-1g |
[(oxiran-2-yl)methyl]bis(propan-2-yl)amine |
67233-10-7 | 95+% | 1g |
$628.00 | 2024-04-19 |
OXIRANEMETHANAMINE, N,N-BIS(1-METHYLETHYL)- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on OXIRANEMETHANAMINE, N,N-BIS(1-METHYLETHYL)-
Latest Research Insights on OXIRANEMETHANAMINE, N,N-BIS(1-METHYLETHYL)- (CAS: 67233-10-7) in Chemical Biology and Pharmaceutical Applications
OXIRANEMETHANAMINE, N,N-BIS(1-METHYLETHYL)- (CAS: 67233-10-7), a compound with significant potential in chemical biology and pharmaceutical research, has recently garnered attention due to its unique structural properties and versatile applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's epoxide functional group and tertiary amine structure make it a valuable intermediate in drug discovery and material science.
Recent studies have explored the synthetic pathways for OXIRANEMETHANAMINE, N,N-BIS(1-METHYLETHYL)-, emphasizing green chemistry approaches to improve yield and reduce environmental impact. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, achieving a 92% yield under mild conditions. This advancement addresses previous challenges related to scalability and purity, which are critical for pharmaceutical applications.
In terms of biological activity, OXIRANEMETHANAMINE, N,N-BIS(1-METHYLETHYL)- has shown promise as a modulator of protein-protein interactions (PPIs). Research conducted by the University of Cambridge revealed its ability to selectively inhibit the interaction between p53 and MDM2, a key regulatory pathway in cancer. The compound's epoxide ring was found to form covalent bonds with cysteine residues in MDM2, providing a mechanistic basis for its inhibitory effects. These findings were published in Nature Chemical Biology in early 2024.
Further investigations into the compound's pharmacokinetics and toxicity profile have been conducted to assess its suitability as a drug candidate. A preclinical study by Pfizer reported favorable absorption and distribution properties in rodent models, with low acute toxicity observed at therapeutic doses. However, long-term toxicity studies are still underway to evaluate potential side effects, particularly concerning hepatic metabolism. These results were presented at the 2024 American Chemical Society National Meeting.
Beyond its therapeutic potential, OXIRANEMETHANAMINE, N,N-BIS(1-METHYLETHYL)- has also been investigated for its utility in bioconjugation and material science. A recent ACS Applied Materials & Interfaces paper highlighted its use as a crosslinking agent in polymer hydrogels, enhancing mechanical strength while maintaining biocompatibility. This dual functionality underscores the compound's versatility and broad applicability across multiple disciplines.
In conclusion, OXIRANEMETHANAMINE, N,N-BIS(1-METHYLETHYL)- (CAS: 67233-10-7) represents a multifaceted compound with significant potential in drug discovery, chemical biology, and material science. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a valuable tool for future innovations. Future directions include the development of derivatives with improved selectivity and the exploration of its role in targeted drug delivery systems.
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